Cas no 2171215-29-3 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid
• CAS No: 2171215-29-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6077312
• PubChem ID: 165533434
• Update Time: 2025-05-20

2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid
• EN300-1580043
• 2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-2-yl]acetic acid
• 2171215-29-3

• Inchi： 1S/C24H26N2O5/c27-22(26-12-6-5-7-16(26)13-23(28)29)14-25-24(30)31-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21H,5-7,12-15H2,(H,25,30)(H,28,29)/t16-/m0/s1
• InChI Key： IRTGSAAUWKPBHW-INIZCTEOSA-N
• SMILES： O(C(NCC(N1CCCC[C@H]1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid

Introduction to 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic Acid (CAS No. 2171215-29-3)

2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid, identified by its CAS number 2171215-29-3, is a specialized compound with significant applications in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in contemporary medicinal chemistry research.

The molecular structure of this compound features a complex arrangement of functional groups, including an aminopiperidine core, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an acetic acid side chain. The presence of these structural elements contributes to its unique chemical properties and biological interactions, which are being extensively studied for potential therapeutic applications.

In recent years, there has been growing interest in the development of novel pharmacological agents that target specific biological pathways. The aminopiperidine scaffold is particularly noteworthy, as it is frequently employed in the design of small-molecule drugs due to its ability to interact with biological targets such as enzymes and receptors. The Fmoc group, commonly used in peptide synthesis, adds another layer of functionality that can be exploited for modulating biological activity.

The acetic acid side chain in the molecule introduces a polar region that enhances solubility and binding affinity, which are critical factors in drug design. This combination of structural features makes 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid a versatile compound for further derivatization and exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. Current research indicates that molecules with similar structural motifs have shown efficacy in treating various diseases, including neurological disorders and cancer. The fluorenylmethoxycarbonyl group is particularly interesting, as it can be used to enhance the stability and bioavailability of drug candidates.

The stereochemical configuration at the (2S) position is another key feature that warrants attention. Enantiomeric purity is crucial in pharmaceuticals, as different enantiomers can exhibit distinct pharmacological profiles. The specific stereochemistry of this compound may contribute to its unique biological activity and could be leveraged to develop enantiomerically pure drugs with improved therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their properties for clinical use. The integration of experimental data with computational methods has accelerated the drug discovery process, making compounds like 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid more attractive for further development.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the introduction of various functional groups while maintaining high enantiomeric purity. Recent methodologies have focused on improving the efficiency and scalability of such syntheses, which is essential for translating laboratory discoveries into viable drug candidates.

In conclusion, 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid (CAS No. 2171215-29-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.